Cas no 1251693-58-9 (2-[(6-{[(4-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-N-(4-cyanophenyl)acetamide)

• Product Name: 2-[(6-{[(4-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-N-(4-cyanophenyl)acetamide
• CAS No: 1251693-58-9
• MF: C₂₀H₁₆ClN₅OS
• MW: 409.891941070557
• CID: 5397238
• Update Time: 2025-05-22

2-[(6-{[(4-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-N-(4-cyanophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({6-[(4-chlorobenzyl)amino]pyrimidin-4-yl}sulfanyl)-N-(4-cyanophenyl)acetamide
• 2-[(6-{[(4-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-N-(4-cyanophenyl)acetamide

• Inchi： 1S/C20H16ClN5OS/c21-16-5-1-15(2-6-16)11-23-18-9-20(25-13-24-18)28-12-19(27)26-17-7-3-14(10-22)4-8-17/h1-9,13H,11-12H2,(H,26,27)(H,23,24,25)
• InChI Key： NCQZLXTWHNWBCX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C#N)C=C1)(=O)CSC1C=C(NCC2=CC=C(Cl)C=C2)N=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-[(6-{[(4-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-N-(4-cyanophenyl)acetamide

2-[(6-{[(4-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-N-(4-cyanophenyl)acetamide: A Comprehensive Overview

The compound with CAS No. 1251693-58-9, named 2-[(6-{[(4-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-N-(4-cyanophenyl)acetamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and materials science.

Structural Analysis

The molecule consists of a pyrimidine ring, a sulfanyl group, and an acetamide moiety. The pyrimidine ring is substituted at position 6 with a [(4-chlorophenyl)methyl]amino group, while position 4 bears a sulfanyl group connected to an acetamide chain. The acetamide group is further substituted at the nitrogen atom with a 4-cyanophenyl group. This intricate structure provides the compound with diverse functional groups, making it versatile for various chemical reactions and biological interactions.

Synthesis and Characterization

The synthesis of 2-[(6-{[(4-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-N-(4-cyanophenyl)acetamide involves a multi-step process that includes nucleophilic substitution, condensation reactions, and coupling reactions. Recent advancements in catalytic methods have enabled the efficient synthesis of this compound with high purity. Characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structure and purity.

Biological Activity

Research has shown that this compound exhibits antimicrobial activity against various bacterial and fungal strains. The presence of the pyrimidine ring and the sulfanyl group contributes to its ability to inhibit microbial growth by interfering with essential cellular processes. Additionally, studies have highlighted its potential as an anticancer agent, particularly in targeting specific signaling pathways involved in tumor progression.

Applications in Drug Discovery

The compound's unique structure makes it a valuable candidate for drug discovery programs targeting diseases such as cancer, infections, and inflammatory disorders. Its ability to modulate key biological targets, such as kinases and proteases, has been demonstrated in recent in vitro studies. Furthermore, the compound's selective toxicity profile suggests its potential for development into a therapeutic agent with minimal side effects.

Materials Science Applications

Beyond its biological applications, 2-[(6-{[(4-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-N-(4-cyanophenyl)acetamide has shown promise in materials science. Its ability to form self-assembled monolayers on surfaces has been explored for applications in nanotechnology and sensor development. The compound's stability under various environmental conditions makes it suitable for use in advanced materials.

Conclusion

In summary, the compound with CAS No. 1251693-58-9 represents a significant advancement in organic chemistry due to its versatile structure and wide-ranging applications. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as a valuable tool in both pharmacological and materials science research.